2-{[(3S*,4S*)-3-hydroxy-4-(2-naphthyl)piperidin-1-yl]methyl}benzoic acid

• IUPAC Name: 2-[[(3S,4S)-3-hydroxy-4-naphthalen-2-ylpiperidin-1-yl]methyl]benzoic acid
• InChI: InChI=1S/C23H23NO3/c25-22-15-24(14-19-7-3-4-8-21(19)23(26)27)12-11-20(22)18-10-9-16-5-1-2-6-17(16)13-18/h1-10,13,20,22,25H,11-12,14-15H2,(H,26,27)/t20-,22+/m0/s1
• InChI Key: VQEYLWTZQFWZQI-RBBKRZOGSA-N
• Canonical SMILES: C1CN(CC(C1C2=CC3=CC=CC=C3C=C2)O)CC4=CC=CC=C4C(=O)O
• Isomeric SMILES: C1CN(C[C@H]([C@@H]1C2=CC3=CC=CC=C3C=C2)O)CC4=CC=CC=C4C(=O)O
• Molecular Formula: C23H23NO3
• Molecular Weight: 361.4 g/mol

Description

2-{[(3S*,4S*)-3-hydroxy-4-(2-naphthyl)piperidin-1-yl]methyl}benzoic acid is a compound that has gained significant attention in recent years due to its potential therapeutic applications. This compound is also known as naloxegol, and it is a peripherally acting mu-opioid receptor antagonist (PAMORA).

Scientific Research Applications

2-{[(3S*,4S*)-3-hydroxy-4-(2-naphthyl)piperidin-1-yl]methyl}benzoic acid has been extensively studied for its potential therapeutic applications. It has been shown to be effective in treating opioid-induced constipation (OIC) in patients with chronic non-cancer pain. Naloxegol has also been studied for its potential use in the treatment of other conditions, such as irritable bowel syndrome (IBS) and opioid-induced bowel dysfunction (OIBD).

Mechanism of Action

The mechanism of action of 2-{[(3S*,4S*)-3-hydroxy-4-(2-naphthyl)piperidin-1-yl]methyl}benzoic acid involves blocking the mu-opioid receptors in the gastrointestinal tract. This results in decreased opioid-induced constipation without affecting the analgesic effects of opioids.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-{[(3S*,4S*)-3-hydroxy-4-(2-naphthyl)piperidin-1-yl]methyl}benzoic acid are primarily related to its role as a PAMORA. This compound has been shown to increase gastrointestinal transit time, decrease stool consistency, and increase the frequency of bowel movements in patients with OIC.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-{[(3S*,4S*)-3-hydroxy-4-(2-naphthyl)piperidin-1-yl]methyl}benzoic acid in lab experiments is its specificity for the mu-opioid receptors in the gastrointestinal tract. This allows researchers to study the effects of blocking these receptors without affecting other opioid receptors in the body. One limitation of using naloxegol in lab experiments is its low solubility, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research involving 2-{[(3S*,4S*)-3-hydroxy-4-(2-naphthyl)piperidin-1-yl]methyl}benzoic acid. One area of interest is the potential use of naloxegol in combination with other drugs for the treatment of opioid-induced constipation. Another area of research is the development of more effective synthesis methods for this compound, which could increase its availability for use in clinical settings. Additionally, researchers are exploring the potential use of naloxegol in the treatment of other conditions, such as IBS and OIBD.